Cas no 68972-49-6 (1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(4-hydroxypentyl)pyrimidine-2,4-dione)

• Product Name: 1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(4-hydroxypentyl)pyrimidine-2,4-dione
• CAS No: 68972-49-6
• MF: C₁₄H₂₂N₂O₇
• MW: 330.333684444427
• CID: 2676978
• Update Time: 2023-08-06

1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(4-hydroxypentyl)pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-Hydroxypentyl)uridine
• 1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(4-hydroxypentyl)pyrimidine-2,4-dione

• Inchi： 1S/C14H22N2O7/c1-7(18)3-2-4-8-5-16(14(22)15-12(8)21)13-11(20)10(19)9(6-17)23-13/h5,7,9-11,13,17-20H,2-4,6H2,1H3,(H,15,21,22)/t7?,9-,10-,11-,13-/m1/s1
• InChI Key： LMFBAXXBTNXGDK-DEPUIYAPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(CCCC(C)O)=C1)=O)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 496
• XLogP3: -1.2
• Topological Polar Surface Area: 140